Cas no 82986-02-5 (Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)-)

Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)- structure
82986-02-5 structure
Product name:Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)-
CAS No:82986-02-5
MF:C8H6NOF3S
MW:221.19954
CID:679777
PubChem ID:71416662

Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

    • Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)-
    • phenyl 2,2,2-trifluoro-N-hydroxyethanimidothioate
    • DTXSID50836038
    • 82986-02-5
    • Inchi: InChI=1S/C8H6F3NOS/c9-8(10,11)7(12-13)14-6-4-2-1-3-5-6/h1-5,13H
    • InChI Key: CKTNTBVPXRPCMV-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)SC(=NO)C(F)(F)F

Computed Properties

  • Exact Mass: 221.01221947g/mol
  • Monoisotopic Mass: 221.01221947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 57.9Ų
  • XLogP3: 3.6

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